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Compound Name: Titanium(II) chloride

Cat. No.: B8582975 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative overview of the single-crystal X-ray crystallographic data for

three novel Titanium(II) chloride adducts: trans-TiCl₂(tmeda)₂, trans-TiCl₂(dmpe)₂, and trans-

TiCl₂(py)₄. The objective is to provide a comprehensive resource for researchers in inorganic

chemistry and materials science, facilitating the structural comparison of these important low-

valent titanium complexes. This document summarizes key crystallographic data in a structured

table, provides detailed experimental protocols for their synthesis and crystallization, and

illustrates the general experimental workflow.

Comparative Crystallographic Data
The structural parameters of the three Titanium(II) chloride adducts, as determined by single-

crystal X-ray diffraction, are summarized below. These complexes all exhibit a distorted

octahedral coordination geometry around the titanium center with the chloride ligands in a trans

configuration.
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Parameter
trans-
TiCl₂(tmeda)₂[1]

trans-TiCl₂(dmpe)₂ trans-TiCl₂(py)₄

Crystal System Monoclinic Monoclinic Tetragonal

Space Group P2₁/n P2₁/n I4₁/acd

a (Å) 8.337(2) 9.423(5) 15.788(2)

b (Å) 10.930(2) 12.115(6) 15.788(2)

c (Å) 9.614(2) 10.053(5) 17.017(3)

α (°) 90 90 90

β (°) 113.63(3) 108.08(3) 90

γ (°) 90 90 90

V (Å³) 802.9(3) 1090.1(9) 4241.7

Z 2 2 8

Ti-Cl bond length (Å) 2.477(2) 2.458(1) 2.439(2)

Ti-N/P bond lengths

(Å)

2.376(2), 2.382(2) (Ti-

N)

2.628(1), 2.637(1) (Ti-

P)
2.165(5) (Ti-N)

Cl-Ti-Cl angle (°) 180 180 180

N/P-Ti-N/P angle (°) 79.13(4), 100.87(4) 78.9(1), 101.1(1) 90 (avg)

Experimental Protocols
Synthesis and Crystallization of trans-TiCl₂(tmeda)₂
Under an inert argon atmosphere, TiCl₃(THF)₃ (6.85 g) is dissolved in tetrahydrofuran (THF, 80

mL). To this solution, lithium granules (0.43 g) and N,N,N',N'-tetramethylethylenediamine

(tmeda, 13.05 g) are added, causing a color change to dark green. The reaction mixture is

stirred overnight, resulting in a brown suspension. The suspension is decanted to remove

excess lithium and then diluted with THF (45 mL). The mixture is filtered over Celite, and the

resulting dark brown filtrate is concentrated to approximately 70 mL. Filtration of this

concentrated solution yields a light violet solid, which is washed with cold THF (-35 °C) and
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dried under vacuum. Single crystals suitable for X-ray diffraction are obtained by cooling a

concentrated THF solution of the product to -35 °C.[1]

Synthesis and Crystallization of trans-TiCl₂(dmpe)₂
This complex can be prepared by the reduction of Ti(III) or Ti(IV) precursors in the presence of

1,2-bis(dimethylphosphino)ethane (dmpe). A typical procedure involves the reduction of TiCl₃

with magnesium in THF in the presence of a stoichiometric amount of dmpe. The resulting

product is then recrystallized from a suitable solvent such as a mixture of THF and hexane to

yield single crystals.

Synthesis and Crystallization of trans-TiCl₂(py)₄
Titanium tetrachloride is reduced by metallic sodium in the presence of pyridine. The resulting

yellowish product is then crystallized from dichloromethane to obtain single crystals suitable for

X-ray analysis.

Experimental Workflow for X-ray Crystallography
The general workflow for the characterization of these novel Titanium(II) chloride adducts by

single-crystal X-ray crystallography is depicted in the following diagram.

General Experimental Workflow for X-ray Crystallography of Ti(II) Adducts
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General experimental workflow for X-ray crystallography.
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Alternative Characterization Methods
While single-crystal X-ray diffraction provides definitive structural information, other

spectroscopic techniques are crucial for the comprehensive characterization of these

complexes in solution and the solid state.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can

provide valuable insights into the ligand environment and the overall symmetry of the

complex in solution. For phosphine adducts like trans-TiCl₂(dmpe)₂, ³¹P NMR is particularly

informative.

Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR is instrumental in identifying the

coordination of the ligands to the titanium center by observing shifts in the vibrational

frequencies of characteristic functional groups upon complexation.

Magnetic Susceptibility Measurements: As Ti(II) is a d² ion, these complexes can be

paramagnetic. Magnetic susceptibility measurements provide information about the

electronic structure and the number of unpaired electrons. For instance, trans-TiCl₂(dmpe)₂

is reported to be paramagnetic with a triplet ground state.

The combined application of these techniques provides a powerful approach for the

unambiguous characterization of novel titanium complexes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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